2-{4-[4-(cyclohexylamino)-1-phthalazinyl]phenoxy}-N,N-diethylacetamide

• IUPAC Name: 2-[4-[4-(cyclohexylamino)phthalazin-1-yl]phenoxy]-N,N-diethylacetamide
• InChI: InChI=1S/C26H32N4O2/c1-3-30(4-2)24(31)18-32-21-16-14-19(15-17-21)25-22-12-8-9-13-23(22)26(29-28-25)27-20-10-6-5-7-11-20/h8-9,12-17,20H,3-7,10-11,18H2,1-2H3,(H,27,29)
• InChI Key: RGHNFRRXDWSOST-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4CCCCC4
• Molecular Formula: C26H32N4O2
• Molecular Weight: 432.6 g/mol

Description

The compound “2-{4-[4-(cyclohexylamino)-1-phthalazinyl]phenoxy}-N,N-diethylacetamide” is a complex organic molecule. It contains a phthalazine ring, which is a bicyclic compound consisting of two fused benzene and pyridine rings. This structure is linked to a phenyl ring via an ether linkage (phenoxy). The phenyl ring is further connected to an acetamide group, which contains a cyclohexylamino substituent.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a phthalazine ring, a phenyl ring, and an acetamide group. The cyclohexylamino group attached to the acetamide would add steric bulk, which could influence the compound’s reactivity and interactions with biological targets.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amide group might be hydrolyzed under acidic or basic conditions. The ether linkage could potentially be cleaved using strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed as a drug, it would interact with biological targets in the body. The phthalazine ring is present in several pharmaceuticals and it might interact with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Future research on this compound could involve studying its potential applications, such as its use as a pharmaceutical or a material in organic electronics. Further studies could also explore its synthesis, properties, and safety.